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Introduction
Chloropentafluoroethane, designated as CFC-115 or R-115, is a synthetic compound

belonging to the chlorofluorocarbon (CFC) family. Historically utilized as a refrigerant and

aerosol propellant, its production and consumption for emissive uses have been phased out

under the Montreal Protocol due to its significant contribution to stratospheric ozone depletion

and its potent greenhouse gas properties.[1][2] Despite these regulations, atmospheric

concentrations of CFC-115 have continued to rise, indicating ongoing emissions likely

stemming from by-product release during the manufacturing of other chemicals.[3][4]

This technical guide provides an in-depth overview of the role of chloropentafluoroethane in

atmospheric modeling. It covers its fundamental atmospheric properties, the experimental and

modeling methodologies used to quantify its impact, and its chemical behavior in the Earth's

atmosphere. This document is intended to serve as a comprehensive resource for researchers

and scientists involved in atmospheric science, climate modeling, and environmental policy.

Quantitative Atmospheric Data for
Chloropentafluoroethane (CFC-115)
The environmental impact of CFC-115 is quantified by several key metrics, which are

summarized in the tables below. These values are essential inputs for atmospheric models to
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predict future atmospheric composition and climate change.

Table 1: Atmospheric Lifetime and Potentials of CFC-115

Parameter Value Reference(s)

Atmospheric Lifetime 492 ± 22 years [5][6]

540 (404–813) years [7]

1020 years [8]

1700 years [7][9]

Ozone Depletion Potential

(ODP)
0.44 [1]

0.5 [8]

0.6 [8][9]

Global Warming Potential

(GWP)

20-year time horizon 6030 [5][6]

100-year time horizon 7570 [5][6]

7370 [8]

7670 [8]

500-year time horizon 7480 [5][6]

Table 2: Atmospheric Abundance of CFC-115
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Year
Global Mean Mole Fraction
(ppt)

Reference(s)

1998/1999 ~8 [7]

2010 8.4 [1]

2016 8.49 [10]

2020 8.7 [1]

Experimental and Modeling Protocols
The determination of the atmospheric properties of CFC-115 relies on a combination of

laboratory experiments and sophisticated atmospheric modeling.

Measurement of Atmospheric Concentrations
The concentration of CFC-115 in the atmosphere is monitored through global networks such as

the Advanced Global Atmospheric Gases Experiment (AGAGE).[10] The primary analytical

technique is gas chromatography coupled with mass spectrometry (GC-MS) or an electron

capture detector (ECD).[11]

Generalized Protocol for Atmospheric Concentration Measurement:

Sample Collection: Whole air samples are collected from various monitoring stations around

the globe in specially prepared canisters. For historical data, air is extracted from polar firn

(compacted snow).[10]

Pre-concentration: A known volume of the air sample is passed through a cold trap to pre-

concentrate the trace gases, including CFC-115. This involves cooling the trap to cryogenic

temperatures (e.g., ~ -160 °C).[10]

Chromatographic Separation: The trapped compounds are then heated and injected into a

gas chromatograph. The different compounds in the sample are separated based on their

interaction with a stationary phase in the chromatographic column.
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Detection and Quantification: As the separated compounds elute from the column, they are

detected by a mass spectrometer or an electron capture detector. The concentration is

quantified by comparing the signal of the sample to that of a calibrated standard gas with a

known concentration of CFC-115.[11]

Determination of Atmospheric Lifetime
The atmospheric lifetime of CFC-115 is determined by its loss rates in the atmosphere. The

primary sinks are UV photolysis in the stratosphere and reaction with electronically excited

oxygen atoms, O(¹D).[7][10]

Methodology for Atmospheric Lifetime Calculation:

Laboratory Kinetic Studies:

Reaction with O(¹D): The rate coefficient for the reaction of CFC-115 with O(¹D) is

measured in the laboratory over a range of temperatures relevant to the stratosphere.[5][6]

This is often done using a competitive reaction method where the decay of O(¹D) in the

presence of CFC-115 is compared to its decay in the presence of a reference compound

with a well-known reaction rate.[5][6]

UV Photolysis: The absorption cross-section of CFC-115 is measured in the laboratory at

various UV wavelengths.[1] This determines the probability of the molecule absorbing a

photon, which is the first step in photodissociation.

Atmospheric Modeling:

The laboratory-derived rate coefficients and absorption cross-sections are incorporated

into atmospheric models.[7] These models simulate the transport of CFC-115 into the

stratosphere and its subsequent destruction.

The global atmospheric burden of CFC-115 is calculated based on its measured

atmospheric concentrations.

The atmospheric lifetime (τ) is then calculated as the ratio of the total atmospheric burden

to the total atmospheric loss rate.
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Calculation of Ozone Depletion Potential (ODP)
The ODP of a substance is a relative measure of its ability to destroy stratospheric ozone

compared to CFC-11, which is assigned an ODP of 1.0.[12]

Generalized Procedure for ODP Calculation:

Atmospheric Modeling: A 2-D or 3-D atmospheric chemistry-transport model is used to

simulate the impact of a pulse emission of CFC-115 on stratospheric ozone.

Chlorine Release: The model calculates the transport of CFC-115 to the stratosphere and

the subsequent release of chlorine atoms through photolysis and reaction with O(¹D).

Ozone Destruction: The model then simulates the catalytic ozone destruction cycles

involving the released chlorine atoms.

Comparison with CFC-11: The same model is run with a pulse emission of an equal mass of

CFC-11.

ODP Calculation: The ODP is calculated as the ratio of the total ozone depletion caused by

CFC-115 to the total ozone depletion caused by CFC-11 over their entire atmospheric

lifetimes.[12]

Calculation of Global Warming Potential (GWP)
The GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a

specific time horizon, relative to carbon dioxide (CO₂), which has a GWP of 1.0.[8]

Methodology for GWP Calculation:

Infrared Absorption Spectrum: The infrared absorption cross-section of CFC-115 is

measured in the laboratory using techniques like Fourier Transform Infrared (FTIR)

spectroscopy.[5][6] This determines the wavelengths at which the molecule absorbs thermal

infrared radiation.

Radiative Efficiency: The radiative efficiency of CFC-115 is calculated based on its

absorption spectrum. This quantifies the amount of energy the molecule absorbs per unit

change in its atmospheric concentration.
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Atmospheric Lifetime: The atmospheric lifetime determines how long the substance persists

in the atmosphere and contributes to warming.

GWP Calculation: The GWP is calculated by integrating the radiative forcing of a pulse

emission of CFC-115 over a chosen time horizon (e.g., 20, 100, or 500 years) and dividing it

by the integrated radiative forcing of an equal mass of CO₂ over the same period. This

calculation is performed using radiative transfer models.[5][6]

Atmospheric Chemistry and Modeling Workflow
Atmospheric Signaling Pathway of CFC-115
The primary chemical reactions leading to the degradation of CFC-115 and the subsequent

catalytic destruction of ozone occur in the stratosphere.
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Caption: Atmospheric degradation pathway of CFC-115 and catalytic ozone destruction.

Workflow for Incorporating CFC-115 into an
Atmospheric Model
Atmospheric models, such as Chemistry-Transport Models (CTMs) and General Circulation

Models (GCMs), are essential tools for simulating the distribution and impact of CFC-115. A

simplified workflow for including CFC-115 in such a model is outlined below.
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Model Inputs

Atmospheric Model Core

Model Outputs

Emissions Inventory
(e.g., from industrial production data)

Transport Module
(Advection, Convection, Diffusion)

Laboratory Data
(Rate Coefficients, Cross-sections)

Chemistry Module
(Photolysis, O(¹D) reaction)

Meteorological Data
(Winds, Temperature, Pressure)

Deposition Module
(Wet and Dry - generally negligible for CFCs) Global 3D Concentration Fields

Atmospheric Lifetime

ODP and GWP

Future Scenarios

Click to download full resolution via product page

Caption: Workflow for modeling CFC-115 in the atmosphere.

Conclusion
Chloropentafluoroethane (CFC-115) remains a significant substance of interest in

atmospheric science due to its long lifetime, potent greenhouse gas properties, and continued

presence in the atmosphere. Accurate modeling of its future impact requires precise
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quantitative data derived from rigorous experimental protocols. This guide has provided a

comprehensive overview of the key atmospheric parameters of CFC-115, the methodologies

used to determine them, and the framework for its inclusion in atmospheric models. Continued

monitoring and research are crucial to understanding the evolving role of CFC-115 in a

changing atmosphere and to ensuring the long-term success of international agreements

aimed at protecting the Earth's climate and ozone layer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202741?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

